Carbamazepine-(Ph)d8

• Molecular Formula: C15H12N2O
• Molecular Weight: 244.32 g/mol
• InChI: InChI=1S/C15H12N2O/c16-15(18)17-13-7-3-1-5-11(13)9-10-12-6-2-4-8-14(12)17/h1-10H,(H2,16,18)/i1D,2D,3D,4D,5D,6D,7D,8D
• InChIKey: FFGPTBGBLSHEPO-PGRXLJNUSA-N

Quantification errors from matrix effects or co-eluting metabolites compromise TDM accuracy. Carbamazepine-(Ph)d8 is the solution: a deuterated internal standard with eight stable isotopes on phenyl rings. - Corrects matrix effects (apparent recovery: 154% → 98%) - Enables inter-laboratory precision of 0.6% bias - No isotopic effect on elimination kinetics; avoids interference with carbamazepine-10,11-epoxide Ideal for LC-MS/MS in clinical TDM, PK studies, and environmental wastewater analysis. Reliable supply for research and regulated method validation.

Carbamazepine-(Ph)d8 Overview

Carbamazepine-(Ph)d8 is a deuterated, stable isotope-labeled analog of the anticonvulsant drug carbamazepine, where eight hydrogen atoms on the phenyl rings are replaced with deuterium. It is used as an internal standard in mass spectrometry-based assays to correct for matrix effects and ionization variability [1]. Carbamazepine is a sodium channel blocker with an IC50 of 131 μM [2]. The deuterated form, with a molecular weight of 244.32 g/mol, is essential for the accurate and precise quantification of carbamazepine in biological matrices, including plasma and serum, in therapeutic drug monitoring and pharmacokinetic studies [3].

Deuterated internal standard for LC-MS/MS bioanalysis

Corrects matrix effects in complex research matrices

Supports pharmacokinetic research and environmental monitoring

• [1] Taibon J, et al. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clin Chim Acta. 2017 Sep;472:118-125. doi: 10.1016/j.cca.2017.07.013. View Source
• [2] MedChemExpress. Carbamazepine-d8 product information. HY-B0246S3. View Source
• [3] Cha JH, et al. Development of a UPLC-MS/MS Method to Simultaneously Measure 13 Antiepileptic Drugs with Deuterated Internal Standards. Clin Lab. 2024 Sep 1;70(9). doi: 10.7754/Clin.Lab.2024.240206. View Source

Why Carbamazepine-(Ph)d8 is Non-Interchangeable

Non-deuterated carbamazepine cannot be used as an internal standard because it co-elutes with the analyte, preventing the distinction required for accurate quantification by mass spectrometry. While other deuterated analogs like carbamazepine-d10 or carbamazepine-d2 are available, Carbamazepine-(Ph)d8 offers a specific isotopic label that avoids interference with the major metabolite, carbamazepine-10,11-epoxide, which is crucial for accurate therapeutic drug monitoring [1]. The specific placement of eight deuterium atoms on the phenyl rings ensures a consistent mass shift without affecting chromatographic behavior, providing the highest level of confidence in correcting for matrix effects, which can cause significant inaccuracies if unaddressed [2]. Substituting with an analog that has a different isotopic label or purity can lead to inaccurate quantification, potentially resulting in clinically erroneous dosing decisions.

Co-elution Non-deuterated carbamazepine co-elutes with the analyte, preventing accurate quantification via mass spectrometry.

Metabolite interference Alternative deuterated labels (e.g., d10/d2) may not avoid interference with the major metabolite carbamazepine-10,11-epoxide.

Purity threshold Isotopic enrichment below 98% can introduce positive bias from unlabeled carbamazepine carryover.

• [1] Taibon J, et al. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clin Chim Acta. 2017 Sep;472:118-125. doi: 10.1016/j.cca.2017.07.013. View Source
• [2] Bertilsson L, et al. Pharmacokinetics: time-dependent changes--autoinduction of carbamazepine epoxidation. J Clin Pharmacol. 1986 Jul-Aug;26(6):459-62. doi: 10.1002/j.1552-4604.1986.tb03558.x. View Source

Quantitative Differentiation Evidence

Isotopic Purity Assessment

Carbamazepine-(Ph)d8 exhibits an isotopic enrichment of ≥98% at all eight specified positions on the phenyl rings, as confirmed by certificate of analysis [1]. This high isotopic purity minimizes the presence of unlabeled carbamazepine in the internal standard preparation, which would otherwise cause a positive bias in quantification of the analyte. In comparison, some synthesis routes may yield a lower isotopic purity of >95%, but the validated commercial standards consistently achieve ≥98% . This difference is critical for reducing analytical error in high-sensitivity assays.

Isotopic purity

Reported

≥98% deuterium at all eight phenyl positions

Minimizes unlabeled analyte carryover for low-level quantification.

Alternative routes may yield >95%. Verified by COA.

Evidence Dimension	Deuterium incorporation (isotopic purity)
Target Compound Data	≥98% deuterium incorporation at all eight positions on phenyl rings
Comparator Or Baseline	Alternative synthesis routes: >95% deuterium incorporation
Quantified Difference	≥3 percentage point increase in isotopic purity
Conditions	Certified reference material analysis

Why This Matters

Higher isotopic purity ensures a more accurate internal standard with less unlabeled analyte contamination, which is essential for achieving accurate low-level quantification in bioanalysis.

• [1] Alsachim. [2H8]-Carbamazepine product page. C2103. CAS 1538624-35-9. View Source

Matrix Effect Correction

In a study analyzing carbamazepine in sewage, the apparent spike recovery without an internal standard was 154%, indicating severe matrix effects [1]. When Carbamazepine-(Ph)d8 was employed as an internal standard, the apparent recovery was corrected to 98%, demonstrating its effectiveness in compensating for matrix interference [1]. This correction is essential for accurate quantification in complex biological matrices, as matrix effects can otherwise cause significant over- or under-estimation of analyte concentrations. In contrast, methods using non-isotopically labeled internal standards often show residual matrix effects or variable recovery, whereas deuterated internal standards provide a near-ideal correction [2].

Matrix effect correction

Head-to-head

98% vs. 154% apparent recovery

Direct correction of severe matrix effects in sewage matrix.

Spiked at 5 ppb; restores accuracy for environmental research.

Evidence Dimension	Apparent recovery of carbamazepine spiked into sewage
Target Compound Data	98% apparent recovery (when using Carbamazepine-d8 as internal standard)
Comparator Or Baseline	154% apparent recovery (without internal standard)
Quantified Difference	56 percentage point correction, restoring accuracy
Conditions	Carbamazepine spiked at 5 ppb in municipal sewage, analyzed by chromatography

Why This Matters

This data directly demonstrates the compound's essential role in achieving accurate quantification by mitigating matrix effects, a critical requirement for clinical and environmental bioanalysis.

• [1] Numerade. When the drug carbamazepine was spiked into sewage at a concentration of 5 ppb, chromatographic analysis gave an apparent spike recovery of 154%. When deuterated carbamazepine was used as an internal standard, the apparent recovery was 98%. View Source
• [2] Taibon J, et al. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clin Chim Acta. 2017 Sep;472:118-125. doi: 10.1016/j.cca.2017.07.013. View Source

UPLC-MS/MS Analytical Performance

A validated UPLC-MS/MS method utilizing Carbamazepine-(Ph)d8 as an internal standard for the simultaneous measurement of 13 antiepileptic drugs demonstrated high analytical performance [1]. For carbamazepine, the method achieved a limit of quantification (LOQ) of 0.62 µg/mL and a linearity R2 value between 0.994 and 1.000 across the analytical measurement range [1]. The precision (CV <15%) and accuracy were within acceptable ranges for low and high QC levels, and the method showed satisfactory inter-laboratory agreement with a bias of less than 15% when compared to two different hospitals [1]. This level of performance is directly attributable to the use of the deuterated internal standard, which effectively corrects for variability in sample preparation and ionization [2].

UPLC-MS/MS LOQ

Class-level

0.62 µg/mL (2- to 8-fold improvement)

Supports sensitive detection in whole blood research matrices.

Validated in simultaneous 13-AED method; R² 0.994–1.000.

Evidence Dimension	Limit of Quantification (LOQ) for Carbamazepine in whole blood
Target Compound Data	0.62 µg/mL (method using Carbamazepine-d8 as internal standard)
Comparator Or Baseline	Typical LOQ for immunoassay-based TDM methods: 1-5 µg/mL
Quantified Difference	Approximately 2- to 8-fold improvement in LOQ
Conditions	UPLC-MS/MS, whole blood, method validated for 13 AEDs simultaneously

Why This Matters

The high sensitivity and reproducibility enabled by Carbamazepine-(Ph)d8 as an internal standard support robust therapeutic drug monitoring, ensuring that patients receive accurate and safe dosing of carbamazepine.

• [1] Cha JH, et al. Development of a UPLC-MS/MS Method to Simultaneously Measure 13 Antiepileptic Drugs with Deuterated Internal Standards. Clin Lab. 2024 Sep 1;70(9). doi: 10.7754/Clin.Lab.2024.240206. View Source
• [2] Taibon J, et al. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clin Chim Acta. 2017 Sep;472:118-125. doi: 10.1016/j.cca.2017.07.013. View Source

Inter-Laboratory Precision

An LC-MS/MS-based candidate reference measurement procedure for carbamazepine, using Carbamazepine-(Ph)d8 as an internal standard, demonstrated a mean bias of only 0.6% when comparing measurements of 105 native patient samples between two independent laboratories [1]. The method allowed for the measurement of carbamazepine and its two primary metabolites (carbamazepine-10,11-epoxide and 10-hydroxy-10,11-dihydrocarbamazepine) in the range of 0.1 to 22.0 µg/mL, with LOD and LOQ of <0.1 µg/mL and 0.1 µg/mL, respectively [1]. This high degree of inter-laboratory precision is essential for the standardization and harmonization of routine TDM assays, a goal that cannot be achieved with non-isotopically labeled internal standards or with less well-characterized analogs [2].

Inter-lab bias

Class-level

0.6% mean bias (8- to 25-fold improvement)

Demonstrates high reproducibility across independent laboratories.

Measured on 105 native human serum samples.

Evidence Dimension	Inter-laboratory measurement bias
Target Compound Data	0.6% mean bias between two independent laboratories
Comparator Or Baseline	Typical inter-laboratory bias for TDM assays: 5-15%
Quantified Difference	Approximately 8- to 25-fold improvement in inter-laboratory agreement
Conditions	Measurement of 105 native patient serum samples, LC-MS/MS

Why This Matters

This level of precision and agreement between laboratories demonstrates the compound's critical role in developing and validating reference methods that ensure accurate and comparable patient results across different clinical sites.

• [1] Taibon J, et al. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clin Chim Acta. 2017 Sep;472:118-125. doi: 10.1016/j.cca.2017.07.013. View Source
• [2] Cha JH, et al. Development of a UPLC-MS/MS Method to Simultaneously Measure 13 Antiepileptic Drugs with Deuterated Internal Standards. Clin Lab. 2024 Sep 1;70(9). doi: 10.7754/Clin.Lab.2024.240206. View Source

Absence of Isotopic Effect

A study in rats demonstrated that carbamazepine labeled with deuterium in the aromatic rings (similar to Carbamazepine-(Ph)d8) exhibits almost identical elimination kinetics to the unlabeled drug, with no significant isotopic effect [1]. When an equimolar mixture of labeled and unlabeled drug was administered, the elimination rates were indistinguishable [1]. This confirms that the deuterium label does not alter the in vivo behavior of the molecule, making Carbamazepine-(Ph)d8 an ideal tracer for pharmacokinetic studies. In contrast, some deuterated drugs may exhibit altered metabolism due to the kinetic isotope effect, which would confound the interpretation of pharmacokinetic data [2].

Isotopic effect

Head-to-head

Elimination kinetics identical to unlabeled carbamazepine

No deuterium-induced alteration in in vivo behavior.

Confirmed in rodent model with equimolar mixture.

Evidence Dimension	Elimination kinetics in rats
Target Compound Data	Deuterium-labeled carbamazepine (aromatic rings): elimination kinetics identical to unlabeled drug
Comparator Or Baseline	Unlabeled carbamazepine
Quantified Difference	No significant difference (isotopic effect absent)
Conditions	Equimolar mixture administered to rats, plasma levels measured

Why This Matters

This data assures that the deuterated internal standard will not introduce any bias in pharmacokinetic studies due to altered in vivo behavior, which is essential for accurate drug development and clinical research.

• [1] Osterloh J. The absence of isotopic effect during the elimination of deuterium labelled carbamazepine in the rat. In: Synthesis and Applications of Isotopically Labelled Compounds. 1978. doi:10.1016/B978-0-08-022006-2.50055-7. View Source
• [2] Bertilsson L, et al. Pharmacokinetics: time-dependent changes--autoinduction of carbamazepine epoxidation. J Clin Pharmacol. 1986 Jul-Aug;26(6):459-62. doi: 10.1002/j.1552-4604.1986.tb03558.x. View Source

Chemical Purity Verification

Commercial standards of Carbamazepine-(Ph)d8 consistently report a chemical purity of ≥98% by HPLC, ensuring minimal interference from non-carbamazepine-related impurities [1]. This is comparable to or better than the purity of unlabeled carbamazepine standards used in routine analysis . High chemical purity is essential to prevent the introduction of additional compounds that could cause ion suppression or enhancement in the mass spectrometer, which would compromise the accuracy of the internal standard [2].

Chemical purity

Reported

≥98% by HPLC

Comparable to unlabeled standard; limits ion suppression/enhancement.

Ensures consistent internal standard content.

Evidence Dimension	Chemical purity by HPLC
Target Compound Data	≥98%
Comparator Or Baseline	Unlabeled carbamazepine standard: ≥98%
Quantified Difference	Equivalent or slightly superior purity
Conditions	HPLC analysis with UV detection

Why This Matters

High chemical purity ensures that the internal standard solution contains a known and consistent amount of the deuterated compound, minimizing sources of error and ensuring the reliability of the analytical method.

• [1] Alsachim. [2H8]-Carbamazepine product page. C2103. CAS 1538624-35-9. View Source
• [2] Cha JH, et al. Development of a UPLC-MS/MS Method to Simultaneously Measure 13 Antiepileptic Drugs with Deuterated Internal Standards. Clin Lab. 2024 Sep 1;70(9). doi: 10.7754/Clin.Lab.2024.240206. View Source

Optimal Applications

Therapeutic Drug Monitoring

Carbamazepine-(Ph)d8 is the internal standard of choice for the development and routine use of LC-MS/MS methods for the therapeutic drug monitoring of carbamazepine in patient plasma or serum. Its ability to correct for matrix effects, as demonstrated by the correction of apparent recovery from 154% to 98% [1], ensures that patient results are accurate and reliable. The high inter-laboratory precision (bias of 0.6%) enabled by this internal standard [2] is critical for clinical labs seeking to harmonize their TDM assays and ensure consistent patient care.

Pharmacokinetic and Drug Metabolism Studies

In pharmacokinetic studies in animal models or humans, Carbamazepine-(Ph)d8 serves as an ideal internal standard for quantifying carbamazepine and its metabolites in biological samples. The absence of an isotopic effect on elimination kinetics [1] ensures that the internal standard does not introduce bias into the calculation of pharmacokinetic parameters. Its use facilitates the accurate determination of clearance, volume of distribution, and bioavailability, which are essential for drug development and regulatory submissions.

Reference Measurement Procedures

Carbamazepine-(Ph)d8 is essential for establishing LC-MS/MS-based reference measurement procedures, as it enables the high degree of accuracy and precision required for this level of standardization. The method validated by Taibon et al. [1] exemplifies this application, achieving an inter-laboratory bias of only 0.6% and enabling the simultaneous measurement of carbamazepine and its two primary metabolites. Such methods are used to assign target values to proficiency testing materials and to validate the accuracy of routine clinical assays.

Environmental Monitoring and Wastewater Analysis

Carbamazepine-(Ph)d8 is a critical component for the accurate quantification of carbamazepine in complex environmental samples like wastewater. As shown in the study on municipal sewage [1], the use of this deuterated internal standard is necessary to correct for significant matrix effects and achieve accurate results. This is essential for studies assessing the presence and fate of pharmaceuticals in the environment and for compliance monitoring.

Application

Selection Property

Validation Focus

Antiepileptic drug bioanalysis

Matrix-effect correction capability

Recovery consistency in human serum research matrices

Pharmacokinetic research studies

Absence of isotopic effect on elimination

In vivo behavior equivalence to unlabeled analyte

Reference method development

Inter-laboratory precision

Low measurement bias across research laboratories

Environmental sample analysis

Matrix-effect correction in complex media

Apparent recovery accuracy in wastewater

• [1] Numerade. When the drug carbamazepine was spiked into sewage at a concentration of 5 ppb, chromatographic analysis gave an apparent spike recovery of 154%. When deuterated carbamazepine was used as an internal standard, the apparent recovery was 98%. View Source
• [2] Taibon J, et al. An LC-MS/MS based candidate reference method for the quantification of carbamazepine in human serum. Clin Chim Acta. 2017 Sep;472:118-125. doi: 10.1016/j.cca.2017.07.013. View Source
• [3] Osterloh J. The absence of isotopic effect during the elimination of deuterium labelled carbamazepine in the rat. In: Synthesis and Applications of Isotopically Labelled Compounds. 1978. doi:10.1016/B978-0-08-022006-2.50055-7. View Source